Cas no 1997-93-9 (Desfluoro Pimozide)
Desfluoro Pimozide structure
Product Name:Desfluoro Pimozide
CAS No:1997-93-9
MF:C28H30FN3O
MW:443.555710315704
CID:1062455
PubChem ID:58160538
Update Time:2025-04-20
Desfluoro Pimozide Chemical and Physical Properties
Names and Identifiers
-
- Desfluoro Pimozide
- 3-[1-[4-(4-fluorophenyl)-4-phenylbutyl]piperidin-4-yl]-1H-benzimidazol-2-one
- R 6413
- Monodesfluoro pimozide
- 1-[1-[4-(p-Fluorophenyl)-4-phenylbutyl]-4-piperidyl]-2-benziMidazolinone
- 1-[1-[4-(4-Fluorophenyl)-4-phenylbutyl]-4-piperidinyl]-1,3-dihydro-2H-benziMidazol- 2-one
- UNII-W39YE72R3N
- Q27292250
- 1997-93-9
- PIMOZIDE IMPURITY B [EP IMPURITY]
- (+/-)-Desfluoro pimozide
- SCHEMBL12863786
- 1-(1-((4RS)-4-(4-Fluorophenyl)-4-phenylbutyl)piperidin-4-yl)-1,3-dihydro-2H-benzimidazol-2-one
- 2H-Benzimidazol-2-one, 1-(1-(4-(4-fluorophenyl)-4-phenylbutyl)-4-piperidinyl)-1,3-dihydro
- 1-[1-[4-(4-Fluorophenyl)-4-phenylbutyl]-4-piperidinyl]-1,3-dihydro-2H-benzimidazol-2-one; 1-[1-[4-(p-Fluorophenyl)-4-phenylbutyl]-4-piperidyl]-2-benzimidazolinone; R 6413;
- W39YE72R3N
- Pimozide specified impurity B [EP]
-
- Inchi: 1S/C28H30FN3O/c29-23-14-12-22(13-15-23)25(21-7-2-1-3-8-21)9-6-18-31-19-16-24(17-20-31)32-27-11-5-4-10-26(27)30-28(32)33/h1-5,7-8,10-15,24-25H,6,9,16-20H2,(H,30,33)
- InChI Key: PVCIEUVRTMSCLG-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C(C1C=CC=CC=1)CCCN1CCC(CC1)N1C(NC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 443.23700
- Monoisotopic Mass: 443.23729075g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 623
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 35.6Ų
Experimental Properties
- PSA: 41.29000
- LogP: 6.06810
Desfluoro Pimozide Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
1997-93-9 (Desfluoro Pimozide) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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